cholestan-3,6-diyl disulfate
cholestan-3,6-diyl disulfate
Brand Name:
Vulcanchem
CAS No.:
141677-53-4
VCID:
VC0234031
InChI:
InChI=1S/C27H48O8S2.2Na/c1-17(2)7-6-8-18(3)21-9-10-22-20-16-25(35-37(31,32)33)24-15-19(34-36(28,29)30)11-13-27(24,5)23(20)12-14-26(21,22)4;;/h17-25H,6-16H2,1-5H3,(H,28,29,30)(H,31,32,33);;/q;2*+1/p-2/t18-,19+,20+,21-,22+,23+,24-,25+,26-,27-;;/m1../s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)OS(=O)(=O)[O-])C)OS(=O)(=O)[O-])C.[Na+].[Na+]
Molecular Formula:
C27H46Na2O8S2
Molecular Weight:
608.8 g/mol
cholestan-3,6-diyl disulfate
CAS No.: 141677-53-4
Main Products
VCID: VC0234031
Molecular Formula: C27H46Na2O8S2
Molecular Weight: 608.8 g/mol
| CAS No. | 141677-53-4 |
|---|---|
| Product Name | cholestan-3,6-diyl disulfate |
| Molecular Formula | C27H46Na2O8S2 |
| Molecular Weight | 608.8 g/mol |
| IUPAC Name | disodium;[(3S,5S,6S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-3-sulfonatooxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-6-yl] sulfate |
| Standard InChI | InChI=1S/C27H48O8S2.2Na/c1-17(2)7-6-8-18(3)21-9-10-22-20-16-25(35-37(31,32)33)24-15-19(34-36(28,29)30)11-13-27(24,5)23(20)12-14-26(21,22)4;;/h17-25H,6-16H2,1-5H3,(H,28,29,30)(H,31,32,33);;/q;2*+1/p-2/t18-,19+,20+,21-,22+,23+,24-,25+,26-,27-;;/m1../s1 |
| Standard InChIKey | LSZOEUUICRWOTO-JFEUVQKDSA-L |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@@H]([C@@H]4[C@@]3(CC[C@@H](C4)OS(=O)(=O)[O-])C)OS(=O)(=O)[O-])C.[Na+].[Na+] |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)OS(=O)(=O)[O-])C)OS(=O)(=O)[O-])C.[Na+].[Na+] |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)OS(=O)(=O)[O-])C)OS(=O)(=O)[O-])C.[Na+].[Na+] |
| Synonyms | 5 alpha-cholestan-3 beta,6 alpha-diyl disulfate cholest-3,6-di-SO4 cholestan-3,6-diyl disulfate cholestan-3,6-diyl disulfate, disodium salt |
| PubChem Compound | 197454 |
| Last Modified | Nov 11 2021 |
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